3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C20H16Cl2N2O/c21-17-11-12-18(22)23-19(17)20(25)24(16-9-5-2-6-10-16)14-13-15-7-3-1-4-8-15/h1-12H,13-14H2
• InChI Key: MQUYAAFCLSCGLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(C2=CC=CC=C2)C(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O
• Molecular Weight: 371.3 g/mol

Description

3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is used in scientific research applications. The TSPO is a mitochondrial protein that is involved in cellular energy metabolism, and it is also implicated in a variety of physiological and pathological processes. DPA-714 has been used to study the role of TSPO in different systems, and it has shown promise as a tool for imaging and therapy in various diseases.

Mechanism of Action

3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide binds to the TSPO with high affinity, which leads to the activation of downstream signaling pathways that modulate cellular functions. The exact mechanism of action of 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide is not fully understood, but it is thought to involve the regulation of mitochondrial function and the modulation of immune responses.
Biochemical and Physiological Effects:
3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has been shown to have a variety of biochemical and physiological effects, depending on the system being studied. In general, 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has been shown to modulate the inflammatory response by regulating the activity of immune cells, such as microglia and macrophages. 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has also been shown to have neuroprotective effects in models of neurodegeneration, and it has been proposed as a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has several advantages for use in lab experiments, including its high affinity for TSPO, its ability to cross the blood-brain barrier, and its selectivity for TSPO over other proteins. However, there are also some limitations to using 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide and TSPO, including the development of new imaging and therapeutic agents based on 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide, the elucidation of the molecular mechanisms of TSPO function, and the exploration of the role of TSPO in various diseases. Additionally, there is ongoing research on the use of 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide as a tool for studying the immune response in different systems, which could have implications for the development of new therapies for inflammatory diseases.

Synthesis Methods

3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide can be synthesized using a multistep process that involves the reaction of 2-chloronicotinic acid with phenylacetic acid, followed by the reduction of the resulting ester with lithium aluminum hydride. The resulting alcohol is then treated with thionyl chloride to form the corresponding chloride, which is then reacted with N-phenylethylamine to give 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide.

Scientific Research Applications

3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has been used in a variety of scientific research applications, including the study of neuroinflammation, neurodegeneration, cancer, and infectious diseases. In particular, 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has been used as a PET imaging agent to visualize TSPO expression in vivo, which can provide insights into the pathophysiology of various diseases. 3,6-dichloro-N-phenyl-N-(2-phenylethyl)pyridine-2-carboxamide has also been used to study the role of TSPO in immune cells, such as microglia and macrophages, which play a critical role in the inflammatory response.